![molecular formula C17H15N5O B1247492 N-[1-(5,6-dicyano-3-methyl-2-pyrazinyl)ethyl]-N-phenylacetamide](/img/structure/B1247492.png)
N-[1-(5,6-dicyano-3-methyl-2-pyrazinyl)ethyl]-N-phenylacetamide
Overview
Description
N-[1-(5,6-dicyano-3-methyl-2-pyrazinyl)ethyl]-N-phenylacetamide is an anilide and a member of acetamides.
Scientific Research Applications
Heterocyclic Compound Synthesis
Research has shown that heterocyclic compounds like N-[1-(5,6-dicyano-3-methyl-2-pyrazinyl)ethyl]-N-phenylacetamide are promising for new drug creation, particularly due to their characteristic properties and wide spectrum of action. The optimization of synthesis conditions and investigation of properties of related compounds have been a focus area (Hotsulia & Fedotov, 2019).
Coordination Complexes and Antioxidant Activity
Studies on pyrazole-acetamide derivatives, related to N-[1-(5,6-dicyano-3-methyl-2-pyrazinyl)ethyl]-N-phenylacetamide, have led to the synthesis of novel Co(II) and Cu(II) coordination complexes. These complexes showed significant antioxidant activity, demonstrating the compound's potential in biochemical applications (Chkirate et al., 2019).
Anticonvulsant Activity
Research into similar compounds has revealed anticonvulsant activities, with certain derivatives showing superiority in this regard. This indicates the potential therapeutic applications of N-[1-(5,6-dicyano-3-methyl-2-pyrazinyl)ethyl]-N-phenylacetamide in neurological disorders (Tarikogullari et al., 2010).
Cancer Cell Growth Inhibition
Derivatives of similar compounds have shown the ability to inhibit the growth of cancer cells, such as H322 lung cancer cells, through apoptosis induction. This suggests a potential application in cancer therapy (Lv et al., 2012).
Conformational Studies
Studies on N-methyl-N-substituted 2-phenylacetamides, closely related to the compound , have focused on understanding their conformational isomers, providing insights into their structural and functional properties (Petrović et al., 1986).
New Psychoactive Substances
Research into N-alkyl-arylcyclohexylamines, which shares structural similarities with N-[1-(5,6-dicyano-3-methyl-2-pyrazinyl)ethyl]-N-phenylacetamide, has been significant in identifying substances of abuse, offering insights into their identification and characterization (Wallach et al., 2016).
properties
Product Name |
N-[1-(5,6-dicyano-3-methyl-2-pyrazinyl)ethyl]-N-phenylacetamide |
|---|---|
Molecular Formula |
C17H15N5O |
Molecular Weight |
305.33 g/mol |
IUPAC Name |
N-[1-(5,6-dicyano-3-methylpyrazin-2-yl)ethyl]-N-phenylacetamide |
InChI |
InChI=1S/C17H15N5O/c1-11-17(21-16(10-19)15(9-18)20-11)12(2)22(13(3)23)14-7-5-4-6-8-14/h4-8,12H,1-3H3 |
InChI Key |
YGUKSUHOJOATSX-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(N=C(C(=N1)C#N)C#N)C(C)N(C2=CC=CC=C2)C(=O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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